Cas no 54286-50-9 (1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine)

• Product Name: 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine
• CAS No: 54286-50-9
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• MDL: MFCD09971942
• CID: 4715096
• Update Time: 2025-06-20

1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-isothiocyanatophenyl)sulfonyl]pyrrolidine
• STK502595
• BBL017964
• BB 0260932
• 1-(4-isothiocyanatobenzenesulfonyl)pyrrolidine
• 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine

• MDL： MFCD09971942
• Inchi： 1S/C11H12N2O2S2/c14-17(15,13-7-1-2-8-13)11-5-3-10(4-6-11)12-9-16/h3-6H,1-2,7-8H2
• InChI Key： BVDSWHZMJJHNAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 396
• Topological Polar Surface Area: 90.2

Additional information on 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine

Professional Introduction to Compound with CAS No. 54286-50-9 and Product Name: 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine

The compound with the CAS number 54286-50-9 and the product name 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of an isothiocyanate moiety and a sulfonylpyrrolidine core makes it a versatile scaffold for designing novel bioactive molecules.

Recent studies have highlighted the importance of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine in the development of targeted therapies. The isothiocyanate group is known for its ability to form covalent bonds with biological targets, particularly thiols present in proteins, which can lead to the development of highly specific inhibitors. This property has been exploited in the design of small-molecule drugs that can modulate enzyme activity and signaling pathways involved in various diseases.

The sulfonylpyrrolidine moiety, on the other hand, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. In particular, sulfonylpyrrolidines have been shown to exhibit potent activity against a range of biological targets, including kinases and proteases. These compounds have been investigated for their potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine is its role in modulating immune responses. Recent research has demonstrated that isothiocyanates can activate various immune cells, leading to enhanced antitumor immunity. This has led to the exploration of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine as a potential immunomodulatory agent. Studies have shown that it can stimulate the production of cytokines and chemokines, which are crucial for mounting an effective immune response against pathogens and tumor cells.

In addition to its immunomodulatory properties, 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine has also been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cancer, cardiovascular disorders, and autoimmune conditions. The compound's ability to inhibit key inflammatory pathways has made it a promising candidate for developing anti-inflammatory therapies. Preclinical studies have shown that it can reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating inflammation.

The structural features of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine also make it an excellent tool for studying protein-protein interactions. The isothiocyanate group can undergo reactions with nucleophilic residues in proteins, allowing researchers to probe protein structure and function at a molecular level. This has been particularly useful in understanding the mechanisms underlying various diseases and in identifying new therapeutic targets.

Another area where 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways involved in growth, differentiation, and survival. Dysregulation of kinase activity is often associated with cancer and other diseases. The compound's ability to bind to kinase active sites and inhibit their activity has made it a valuable tool in drug discovery efforts aimed at developing kinase inhibitors.

Recent advances in computational chemistry have also facilitated the design and optimization of derivatives of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine. By leveraging machine learning algorithms and molecular modeling techniques, researchers can predict the biological activity of new analogs with high accuracy. This approach has allowed for rapid screening of large libraries of compounds, accelerating the drug discovery process.

The synthesis of 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine presents unique challenges due to its reactive functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed reactions have been employed to enhance yield and purity, making it more suitable for further pharmacological studies.

In conclusion, 1-(4-Isothiocyanatophenyl)sulfonylpyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules with potential applications in drug discovery and therapeutic development. Further research is warranted to fully explore its capabilities and translate these findings into clinical applications.